Cas no 76196-12-8 (1,2,4-Triazolo[4,3-b]pyridazine-3-carboxamide(9CI))
![1,2,4-Triazolo[4,3-b]pyridazine-3-carboxamide(9CI) structure](https://ossimg.kuujia.com/scimg/76500/76196-12-8x500.png)
76196-12-8 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazine-3-carboxamide(9CI)
CAS No:76196-12-8
MF:C6H5N5O
MW:163.136799573898
CID:561089
PubChem ID:12606980
Update Time:2025-04-19
1,2,4-Triazolo[4,3-b]pyridazine-3-carboxamide(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolo[4,3-b]pyridazine-3-carboxamide(9CI)
- [1,2,4]triazolo[4,3-b]pyridazine-3-carboxamide
- 1,2,4-Triazolo[4,3-b]pyridazine-3-carboxamide
- <1,2,4>triazolo<4,3-b>pyridazine-3-carboxamide
- 76196-12-8
- DTXSID70504202
- SCHEMBL11849075
-
- Inchi： 1S/C6H5N5O/c7-5(12)6-10-9-4-2-1-3-8-11(4)6/h1-3H,(H2,7,12)
- InChI Key： VOVWBOAVCLMBRX-UHFFFAOYSA-N
- SMILES： O=C(C1=NN=C2C=CC=NN21)N
Computed Properties
- Exact Mass: 163.04900
- Monoisotopic Mass: 163.04940980g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 86.2Ų
Experimental Properties
- PSA: 86.17000
- LogP: -0.07650
1,2,4-Triazolo[4,3-b]pyridazine-3-carboxamide(9CI) Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,2,4-Triazolo[4,3-b]pyridazine-3-carboxamide(9CI) Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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